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Compound of Interest

Compound Name: 4-Bromo-2-fluoroaniline

Cat. No.: B1266173

An In-depth Technical Guide to the Hazards and Handling of 4-Bromo-2-fluoroaniline
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-Bromo-2-
fluoroaniline (CAS No. 367-24-8), a chemical intermediate commonly used in pharmaceutical
and agrochemical research. Adherence to these guidelines is crucial for ensuring laboratory
safety and minimizing health and environmental risks.

Chemical and Physical Properties

4-Bromo-2-fluoroaniline is a solid, white to off-white crystalline powder.[1] Its key physical and
chemical properties are summarized in the table below.
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Property Value Reference
Molecular Formula C6H5BrFN [2]
Molecular Weight 190.01 g/mol [2]
CAS Number 367-24-8 [2]
Appearance White to Almost white powder 3]
to crystal

Melting Point 40-42 °C [2]
Boiling Point 103-108 °C (13 mmHg) [2]
Flash Point 104 °C (closed cup) [2]
Density 0.982 g/mL at 25 °C [4]
Solubility No data available [2]
Purity > 98.0% [1][3]

Hazard Identification and Classification

4-Bromo-2-fluoroaniline is classified as a hazardous substance. The GHS hazard statements
and precautionary statements are summarized below.

GHS Hazard Classification:

Hazard Class Category

Acute Toxicity, Oral Category 4

Acute Toxicity, Dermal Category 4

Acute Toxicity, Inhalation Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Specific target organ toxicity — single exposure

(Respiratory system) Category 3
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GHS Label Elements:

 Signal Word: Warning[5]

e Hazard Pictograms:

o Exclamation Mark (GHSQ7)

e Hazard Statements:

o H302: Harmful if swallowed.[2]

o H312: Harmful in contact with skin.[2]

o H315: Causes skin irritation.[2][5]

o H319: Causes serious eye irritation.[2][5]

o H332: Harmful if inhaled.

o H335: May cause respiratory irritation.[2][5]

o Precautionary Statements:

[e]

Prevention: P261, P264, P270, P271, P280[6]

o

Response: P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313,
P337+P313, P362+P364[6]

o

Storage: P403+P233, P405[5]

[¢]

Disposal: P501[5]

Toxicological and Health Hazard Information

The primary routes of exposure are inhalation, ingestion, and skin contact. The toxicological
properties of 4-Bromo-2-fluoroaniline have not been fully investigated.[6]

Acute Effects:
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e Inhalation: Harmful if inhaled. May cause respiratory irritation.[2][6] Symptoms may include
coughing, shortness of breath, and irritation of the nose and throat.

o Skin Contact: Harmful in contact with skin. Causes skin irritation, which may manifest as
redness, itching, and pain.[2][6]

o Eye Contact: Causes serious eye irritation, leading to redness, tearing, and pain.[2][6]
 Ingestion: Harmful if swallowed.[2][6] May cause nausea, vomiting, and abdominal pain.
Chronic Effects:

No specific data on the chronic effects of 4-Bromo-2-fluoroaniline are available. However,
many aniline derivatives are known to have long-term health effects.

Carcinogenicity:
This product is not classified as a carcinogen by IARC, NTP, or OSHA.[4]

Experimental Protocols and Handling Procedures

Strict adherence to the following protocols is mandatory when handling 4-Bromo-2-
fluoroaniline.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before starting any experiment.
The following PPE is required:

o Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[6]

e Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves (e.qg., nitrile rubber) that have been
inspected prior to use.[7]
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o Clothing: Wear a lab coat, and for larger quantities or risk of splashing, wear impervious
clothing to prevent skin exposure.[6][7]

o Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.
[6] A full-face respirator may be required in some situations.[7]

Engineering Controls

» Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling
the solid powder or creating solutions.[2][8]

o Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[6]

Safe Handling and Storage

e Handling:

o

Avoid contact with skin, eyes, and clothing.[8][9]

o

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[5][6]

[¢]

Avoid formation of dust and aerosols.[2][8]

[e]

Wash hands thoroughly after handling.[5][6]

o

Do not eat, drink, or smoke in the laboratory.[6]

o Storage:

[¢]

Store in a cool, dry, and well-ventilated place.[2][8]

[¢]

Keep the container tightly closed.[5][8]

o

Store locked up.[5][6]

o

This material is reported to be air-sensitive; consider storing under an inert atmosphere.[1]

[3]
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o Incompatible Materials: Strong oxidizing agents, acids, and acid chlorides.[6][9]

First Aid Measures

In case of exposure, follow these first aid procedures immediately:

 Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. Seek immediate medical attention.[5][6]

» Skin Contact: Immediately take off all contaminated clothing. Rinse skin with plenty of water
and soap for at least 15 minutes. Seek medical attention if skin irritation occurs or if you feel
unwell.[5][6]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical
attention.[5][6]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth
to an unconscious person. Call a poison center or doctor/physician if you feel unwell.[5][6]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment. Ensure adequate ventilation. Avoid breathing dust and contact with the
substance.[2][6]

o Environmental Precautions: Prevent the product from entering drains.[2]
o Methods for Cleaning Up:

o For small spills, sweep up the solid material, avoiding dust generation, and place itin a
suitable, closed container for disposal.[2][6]

o For larger spills, cover with an inert absorbent material and collect for disposal.[10]

Fire-Fighting Measures
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2]

e Hazardous Combustion Products: Carbon oxides, nitrogen oxides (NOx), hydrogen bromide
gas, and hydrogen fluoride.[2]

o Special Protective Equipment: Firefighters should wear self-contained breathing apparatus
(SCBA) and full protective gear.[2][6]

Disposal Considerations

Dispose of contents and container in accordance with all local, regional, national, and
international regulations.[5][6] Chemical waste generators must determine whether a discarded
chemical is classified as a hazardous waste.[6]

Visualizations
Safe Handling Workflow

The following diagram outlines the essential steps for the safe handling of 4-Bromo-2-
fluoroaniline in a laboratory setting.

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Bromo-2-fluoroaniline.

General Experimental Workflow for a Hazardous
Substance

This diagram illustrates a typical workflow for utilizing a hazardous chemical like 4-Bromo-2-
fluoroaniline in a research experiment.
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Caption: A generalized experimental workflow using hazardous chemicals.
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Hypothetical Signaling Pathway Investigation

In drug development, aniline derivatives are often investigated for their potential to modulate
cellular signaling pathways. The following diagram illustrates a hypothetical workflow for
assessing the impact of a compound like 4-Bromo-2-fluoroaniline on a generic kinase

signaling pathway.

Cellular Treatment

Culture Target Cell Line

Hypothetical Kinase Pathway

Treat Cells with 4-Bromo-2-fluoroaniline Derivative Receptor

]
Potential |
1

Kinase B

Transcription Factor
A

Downstream Analysi

A/ Y

Western Blot for Phosphorylated Kinase B gPCR for Target Gene Expression Phenotypic Assay (e.g., Proliferation, Apoptosis)
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Caption: Investigating the effect of a novel compound on a signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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